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Compound of Interest

Compound Name: Cadmium iodide

Cat. No.: B147898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical scientific applications of cadmium iodide
(CdI₂), a compound that played a niche but significant role in the advancement of various

scientific fields, most notably in the burgeoning art and science of 19th-century photography.

This document provides a detailed overview of its use in photography, medicine, and analytical

chemistry, complete with quantitative data, experimental protocols, and visualizations to

illuminate the core scientific principles and historical context of its applications.

Physical and Chemical Properties of Cadmium
Iodide
Cadmium iodide is an inorganic compound that appears as a white to pale-yellow crystalline

solid.[1] It is highly soluble in water and also dissolves in various polar solvents such as alcohol

and acetone.[1] A key characteristic of cadmium iodide is its layered crystal structure, which

imparts unique physical properties.[1]
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Property Value

Chemical Formula CdI₂

Molar Mass 366.22 g/mol

Appearance White to pale yellow crystals

Density 5.640 g/cm³ (solid)

Melting Point 387 °C (729 °F; 660 K)

Boiling Point 742 °C (1,368 °F; 1,015 K)

Solubility in water
787 g/L (0 °C), 847 g/L (20 °C), 1250 g/L (100

°C)

Crystal Structure Trigonal, hP3

Data sourced from Wikipedia[2]

Application in Photography: The Wet Plate
Collodion Process
The most prominent historical application of cadmium iodide was in the wet plate collodion

process, a photographic technique invented by Frederick Scott Archer in 1851. Cadmium
iodide, often in conjunction with other halides like cadmium bromide and ammonium iodide,

was a crucial component of the "salted collodion" that formed the light-sensitive layer on a

glass or metal plate.

Quantitative Data: Formulations of Salted Collodion
The following table summarizes various historical and modern "from-scratch" recipes for wet

plate collodion, highlighting the role of cadmium iodide. The concentrations of the components

could be varied to alter the photographic characteristics of the collodion, such as sensitivity and

contrast.
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Formula Component

Formula from "The

Ferrotype And How

To Make It" (1880)

Tim Layton Fine Art

Negative Collodion

(Full Batch)

"New Guy" Positive

Collodion

Cadmium Iodide 0.5 g

5.0 g (or a 50/50 mix

with Ammonium

Iodide)

-

Cadmium Bromide 0.5 g 2.0 g 1.5 g

Ammonium Iodide 1.0 g - 2.0 g

Nitrocellulose 1.6 g
Plain USP Collodion

(240 ml)
Collodion USP

Ethanol (95%) 60 ml 130 ml (Everclear) 80 ml

Ether 60 ml 130 ml 80 ml

Distilled Water - 3 ml 3 ml

Data sourced from PetaPixel, Tim Layton Fine Art, and Collodion Photography.[3]

Experimental Protocol: Preparation of Salted Collodion
and the Wet Plate Process
The following is a generalized protocol for the wet plate collodion process, detailing the

preparation of the salted collodion and the subsequent steps to create a photograph.

Materials:

Cadmium Iodide

Cadmium Bromide (or other bromide salts)

Ammonium Iodide (or other iodide salts)

Plain USP Collodion (a solution of nitrocellulose in ether and alcohol)

Ethanol (95% or higher)
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Ether

Distilled Water

Glass beakers and stirring rods

A clean glass or metal plate

Silver nitrate solution (typically 9%)

Developer (e.g., ferrous sulfate solution)

Fixer (e.g., sodium thiosulfate or potassium cyanide solution)

Varnish (e.g., sandarac varnish)

Procedure:

Preparation of the Salted Collodion (Iodizer):

In a small glass beaker, dissolve the cadmium bromide and any other bromide salts in a

minimal amount of distilled water. Gentle heating may be required to fully dissolve the

salts.

Once dissolved, add the cadmium iodide and/or ammonium iodide to the solution and stir

until fully dissolved.

In a separate, larger beaker, mix the ethanol and ether.

Slowly add the salt solution to the alcohol-ether mixture while stirring continuously.

Finally, add the plain USP collodion to the mixture and stir until a homogenous solution is

achieved. This "salted collodion" needs to "ripen" for at least 24 hours before use. During

this time, the solution will change color, often to a yellow or orange hue, which indicates its

readiness.

Coating the Plate:
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In a dust-free environment, pour a pool of the salted collodion onto the center of a clean

glass or metal plate.

Gently tilt the plate to allow the collodion to flow evenly to all corners, then drain the

excess back into the bottle from one corner.

Sensitizing the Plate:

In a darkroom, immerse the coated plate in a bath of silver nitrate solution for 3-5 minutes.

The halides in the collodion will react with the silver nitrate to form light-sensitive silver

halides (silver iodide and silver bromide).

The plate is now light-sensitive and must be kept in a light-tight holder.

Exposure:

Place the sensitized plate in a camera and expose it to the subject. Exposure times varied

greatly depending on the lighting conditions and the specific collodion formula.

Development:

Back in the darkroom, pour the developer solution evenly over the plate. The latent image

will appear within seconds.

Fixing:

After a brief rinse with water, immerse the plate in a fixing bath to remove the unexposed

silver halides, making the image permanent.

Washing and Drying:

Thoroughly wash the plate in water to remove all residual chemicals and then allow it to

dry completely.

Varnishing:

To protect the delicate image layer, a layer of varnish is typically applied to the finished

plate.
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Visualization of the Wet Plate Collodion Workflow
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Caption: Workflow of the wet plate collodion photographic process.

Application in Medicine
The use of cadmium iodide in medicine is a stark reminder of the historical evolution of

pharmacology and toxicology. Despite its now well-known toxicity, cadmium iodide was listed

in the 1907 British Pharmaceutical Codex as a treatment for several ailments.[4][5]

Historical Medical Uses
Cadmium iodide was primarily used topically to treat:

Enlarged joints

Scrofulous glands (a form of tuberculosis affecting the lymph nodes in the neck)

Chilblains[4][5]
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It was likely formulated as an ointment or plaster for external application. The therapeutic

rationale was likely based on the astringent and antiseptic properties attributed to some heavy

metal salts at the time.

Quantitative Data and Experimental Protocols
Unfortunately, detailed historical records providing specific formulations, dosages, or controlled

experimental protocols for the medical use of cadmium iodide are scarce. The 1907 British

Pharmaceutical Codex mentions its use but does not provide a detailed monograph with

preparation instructions that is readily available in the searched sources. The transition to more

modern and safer pharmaceuticals led to the abandonment of such toxic remedies, and much

of the specific practical knowledge has been lost to time.

Application in Analytical Chemistry
Cadmium iodide also found a place in the analytical chemistry laboratories of the 19th and

early 20th centuries, primarily as a reagent for the detection of other substances.

Use as a Reagent
Cadmium iodide was a component of Marine's reagent, which was used for the microchemical

testing of alkaloids.[6] Alkaloids are a class of naturally occurring organic compounds that

mostly contain basic nitrogen atoms. The reagent, a solution of cadmium iodide and

potassium iodide in water, would form characteristic precipitates with different alkaloids, aiding

in their identification.[6]

Quantitative Data and Experimental Protocols
Similar to its medical applications, detailed and standardized experimental protocols for the use

of cadmium iodide in historical analytical chemistry are not widely documented in modern

databases. The formulation for Marine's reagent has been recorded as:

Cadmium Iodide: 30 g

Potassium Iodide: 60 g

Distilled Water: 180 c.c.[6]
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The general procedure would involve adding a small amount of the reagent to a solution of the

suspected alkaloid and observing the resulting precipitate, if any, often under a microscope to

note the crystal morphology.

Other Historical Applications
Cadmium iodide was also mentioned in connection with several other industrial and scientific

processes, although detailed information on its specific role is limited.

Pyrotechnics: While some sources mention its use in pyrotechnics, no specific formulations

or its function (e.g., as a colorant or to influence combustion) have been found in the

conducted research. Modern pyrotechnic research focuses on chlorine-free compositions,

with copper(I) iodide being investigated as a blue-light emitter, but historical uses of

cadmium iodide remain obscure.[7]

Lithography and Engraving: The use of cadmium iodide in these fields is noted, likely as

part of the chemical processes for preparing or treating the printing plates.[8] However,

specific details of the methods employed are not readily available.

Catalysis: Historically, cadmium iodide was used as a catalyst in the Henkel process, a

high-temperature method for the isomerization of dipotassium phthalate to terephthalate.[2]
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Caption: Overview of the historical applications of cadmium iodide.

Conclusion
Cadmium iodide's history in science is a fascinating case study of a chemical compound with

diverse, albeit sometimes hazardous, applications. Its role in the wet plate collodion process

was pivotal to the development of photography, leaving a lasting legacy in the form of countless

historical images. Its use in medicine, while now obsolete due to its toxicity, provides insight

into the empirical and evolving nature of pharmacology. While its applications in analytical

chemistry and other industrial processes were less prominent, they nonetheless demonstrate

the versatility of this compound in the hands of 19th and early 20th-century scientists and

innovators. This guide has aimed to provide a comprehensive technical overview of these

historical applications, grounded in the available scientific and historical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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